2-[2-(Dimethylamino)ethoxy]fluoren-9-one

• IUPAC Name: 2-[2-(dimethylamino)ethoxy]fluoren-9-one
• InChI: InChI=1S/C17H17NO2/c1-18(2)9-10-20-12-7-8-14-13-5-3-4-6-15(13)17(19)16(14)11-12/h3-8,11H,9-10H2,1-2H3
• InChI Key: WXSRXYOCDXEQGO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC1=CC2=C(C=C1)C3=CC=CC=C3C2=O
• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol

Description

2-[2-(Dimethylamino)ethoxy]fluoren-9-one, also known as DMEMF, is a fluorescent probe that has been widely used in scientific research for its unique properties. This compound is a derivative of fluorenone and has a dimethylamino group attached to it, which makes it highly fluorescent and sensitive to changes in the environment.

Mechanism of Action

The mechanism of action of 2-[2-(Dimethylamino)ethoxy]fluoren-9-one is based on its ability to fluoresce when excited by light. When 2-[2-(Dimethylamino)ethoxy]fluoren-9-one interacts with a target molecule, the fluorescence intensity changes, indicating the presence of the target molecule.
Biochemical and Physiological Effects:
2-[2-(Dimethylamino)ethoxy]fluoren-9-one has been shown to have minimal toxicity and does not interfere with biochemical or physiological processes. It is a non-invasive method for studying biological systems and has been used in live-cell imaging studies.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-[2-(Dimethylamino)ethoxy]fluoren-9-one is its high sensitivity and selectivity for target molecules. It is also relatively easy to use and does not require specialized equipment. However, 2-[2-(Dimethylamino)ethoxy]fluoren-9-one has limitations in terms of its photostability, which can affect the accuracy of results over time.

Future Directions

There are several future directions for the use of 2-[2-(Dimethylamino)ethoxy]fluoren-9-one in scientific research. One area of interest is the development of new fluorescent probes based on 2-[2-(Dimethylamino)ethoxy]fluoren-9-one that have improved properties such as increased photostability and sensitivity. Another area of research is the application of 2-[2-(Dimethylamino)ethoxy]fluoren-9-one in the study of disease processes, such as cancer and neurodegenerative disorders.
In conclusion, 2-[2-(Dimethylamino)ethoxy]fluoren-9-one is a valuable tool in scientific research due to its unique properties as a fluorescent probe. Its ability to selectively bind to target molecules and its non-invasive nature make it a useful tool for studying biological systems. With continued research, 2-[2-(Dimethylamino)ethoxy]fluoren-9-one and its derivatives have the potential to make significant contributions to the field of biomedical research.

Synthesis Methods

The synthesis of 2-[2-(Dimethylamino)ethoxy]fluoren-9-one involves the reaction of fluorenone with dimethylaminoethanol in the presence of a catalyst. The resulting product is a yellow crystalline powder that is soluble in organic solvents such as chloroform and ethanol.

Scientific Research Applications

2-[2-(Dimethylamino)ethoxy]fluoren-9-one has been extensively used as a fluorescent probe in various scientific research applications. It has been used to study the binding of proteins, DNA, and other biomolecules. 2-[2-(Dimethylamino)ethoxy]fluoren-9-one is also used as a pH indicator, as its fluorescence changes with pH.